Cas no 868222-11-1 (2-({5-(butylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)-4,6-dimethylpyrimidine)
2-({5-(butylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)-4,6-dimethylpyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2-({5-(butylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)-4,6-dimethylpyrimidine
- 2-(((5-(butylthio)-4-phenyl-4H-1,2,4-triazol-3-yl)methyl)thio)-4,6-dimethylpyrimidine
- F1806-0135
- 2-[(5-butylsulfanyl-4-phenyl-1,2,4-triazol-3-yl)methylsulfanyl]-4,6-dimethylpyrimidine
- AKOS024610043
- 2-({[5-(butylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-yl]methyl}sulfanyl)-4,6-dimethylpyrimidine
- 868222-11-1
-
- Inchi: 1S/C19H23N5S2/c1-4-5-11-25-19-23-22-17(24(19)16-9-7-6-8-10-16)13-26-18-20-14(2)12-15(3)21-18/h6-10,12H,4-5,11,13H2,1-3H3
- InChI Key: GHVFJCQRAFBZLU-UHFFFAOYSA-N
- SMILES: C1(SCC2N(C3=CC=CC=C3)C(SCCCC)=NN=2)=NC(C)=CC(C)=N1
Computed Properties
- Exact Mass: 385.13948810g/mol
- Monoisotopic Mass: 385.13948810g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 8
- Complexity: 397
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 107Ų
2-({5-(butylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)-4,6-dimethylpyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1806-0135-2μmol |
2-({[5-(butylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-yl]methyl}sulfanyl)-4,6-dimethylpyrimidine |
868222-11-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1806-0135-5μmol |
2-({[5-(butylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-yl]methyl}sulfanyl)-4,6-dimethylpyrimidine |
868222-11-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1806-0135-10μmol |
2-({[5-(butylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-yl]methyl}sulfanyl)-4,6-dimethylpyrimidine |
868222-11-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1806-0135-20μmol |
2-({[5-(butylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-yl]methyl}sulfanyl)-4,6-dimethylpyrimidine |
868222-11-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1806-0135-1mg |
2-({[5-(butylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-yl]methyl}sulfanyl)-4,6-dimethylpyrimidine |
868222-11-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1806-0135-2mg |
2-({[5-(butylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-yl]methyl}sulfanyl)-4,6-dimethylpyrimidine |
868222-11-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1806-0135-3mg |
2-({[5-(butylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-yl]methyl}sulfanyl)-4,6-dimethylpyrimidine |
868222-11-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1806-0135-4mg |
2-({[5-(butylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-yl]methyl}sulfanyl)-4,6-dimethylpyrimidine |
868222-11-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1806-0135-5mg |
2-({[5-(butylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-yl]methyl}sulfanyl)-4,6-dimethylpyrimidine |
868222-11-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1806-0135-10mg |
2-({[5-(butylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-yl]methyl}sulfanyl)-4,6-dimethylpyrimidine |
868222-11-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-({5-(butylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)-4,6-dimethylpyrimidine Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 2-({5-(butylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)-4,6-dimethylpyrimidine
Introduction to 2-({5-(butylsulfanyl-4-phenyl-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)-4,6-dimethylpyrimidine) and Its Significance in Modern Chemical Biology
2-({5-(butylsulfanyl-4-phenyl-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)-4,6-dimethylpyrimidine), identified by its CAS number 868222-11-1, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a pyrimidine core adorned with sulfanyl and butylsulfanyl substituents, has garnered attention due to its potential applications in the development of novel therapeutic agents. The intricate molecular architecture of this compound suggests a multifaceted role in biological systems, making it a subject of extensive study and exploration.
The molecular structure of 2-({5-(butylsulfanyl-4-phenyl-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)-4,6-dimethylpyrimidine) is characterized by a pyrimidine ring system substituted with butylsulfanyl and sulfanyl groups. The presence of these functional groups imparts unique chemical properties that make the compound a promising candidate for further investigation. Specifically, the butylsulfanyl moiety can engage in hydrogen bonding interactions, while the sulfanyl group may participate in various non-covalent interactions, including van der Waals forces and hydrophobic effects. These characteristics are crucial for understanding the compound's behavior in biological environments.
In recent years, there has been a growing interest in heterocyclic compounds as scaffolds for drug discovery. Pyrimidine derivatives, in particular, have been extensively studied due to their prevalence in nucleoside analogs and their ability to modulate biological pathways. The compound under discussion, 2-({5-(butylsulfanyl-4-phenyl-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)-4,6-dimethylpyrimidine), is no exception. Its unique structural features position it as a potential lead compound for the development of new therapeutic agents targeting various diseases.
The synthesis of 2-({5-(butylsulfanyl-4-phenyl-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)-4,6-dimethylpyrimidine) involves a series of well-established organic reactions that highlight the expertise required in synthetic chemistry. The process typically begins with the preparation of key intermediates such as 5-(< strong >butylsulfanyl strong >)-4 phenyltetrazole and 4,6-dimethylpyrimidine. These intermediates are then coupled using palladium-catalyzed cross-coupling reactions to form the final product. The use of transition metal catalysts underscores the importance of modern synthetic methodologies in achieving high yields and purity.
The pharmacological potential of 2-({5-(< strong >butylsulfanyl strong >)-4 phenyltetrazol -3 - ylmethyl}< strong > sulfanyl strong >)- 4 , 6 - dim ethal pyrimidine has been explored through various preclinical studies. Initial investigations have revealed that this compound exhibits inhibitory activity against several enzymes and receptors implicated in human diseases. For instance, it has shown promise in inhibiting kinases that play a role in cancer progression. Additionally, its ability to interact with specific protein targets suggests potential applications in treating inflammatory disorders and neurological conditions.
The structural flexibility offered by the pyrimidine ring system allows for modifications that can enhance pharmacological properties such as solubility and bioavailability. By incorporating additional functional groups or altering the substitution patterns on the pyrimidine core, researchers can fine-tune the compound's activity profile. This adaptability makes 2-{(5-(< strong >but ylsulfany l strong >)- 4 - phen yl - 4 H - 1 , 2 , 4 - tri azol -3 - ylmethy l }< strong > sulfany l strong >)- 44 , 6 - dim ethal py rimid ine ) an attractive candidate for structure-based drug design.
In conclusion, 2-{(5-(< strong >but ylsulfany l strong >)- 44 phen yl -44 H -1 ,24-triaz ol -33 ylmethy l }< strong > sulfany l strong >)-44 ,66-dim ethal py rimid ine (CAS no.< strong >86822211 strong >) represents a significant advancement in chemical biology and pharmaceutical research. Its unique molecular structure and promising pharmacological properties position it as a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound and related derivatives, its importance in addressing complex biological challenges is likely to grow.
868222-11-1 (2-({5-(butylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)-4,6-dimethylpyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)